Cas no 51334-76-0 (1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)-)

• Product Name: 1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)-
• CAS No: 51334-76-0
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 1572200
• PubChem ID: 3090249
• Update Time: 2025-05-19

1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)-
• 51334-76-0
• AKOS024286701
• 4-(p-Tolyl)-1H-benzo[d][1,2]oxazin-1-one
• Oprea1_385987
• SR-01000356329-1
• Oprea1_365322
• SR-01000356329

• Inchi： 1S/C15H11NO2/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15(17)18-16-14/h2-9H,1H3
• InChI Key： IZSOBHPRSWUFIB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)-

1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)- (CAS No. 51334-76-0): A Comprehensive Overview

1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)-, also known by its CAS registry number 51334-76-0, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are aromatic six-membered rings containing two nitrogen atoms and an oxygen atom. The presence of the methylphenyl group at the 4-position of the benzoxazine ring imparts unique electronic and steric properties to this molecule, making it a valuable compound for various applications.

The structure of 1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)- consists of a benzene ring fused to a dihydroisoquinoline-like system. The benzoxazine moiety is characterized by its conjugated system, which contributes to its stability and reactivity. The methylphenyl substituent at the para position introduces additional electron-donating effects, which can influence the compound's interaction with biological systems. Recent studies have highlighted the potential of this compound as a precursor for synthesizing more complex heterocyclic structures with enhanced bioactivity.

One of the most promising applications of CAS No. 51334-76-0 lies in its role as an intermediate in drug discovery. Researchers have explored its ability to modulate cellular pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. Furthermore, its ability to scavenge free radicals has positioned it as a potential candidate for developing antioxidants.

In addition to its pharmacological applications, 1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)- has found utility in materials science. Its rigid aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics. Recent advancements in this area have explored its potential as a building block for constructing π-conjugated systems with applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of CAS No. 51334-76-0 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common methods include nucleophilic substitution and cyclization reactions involving appropriate starting materials such as o-amino phenols and aldehydes or ketones. The development of efficient synthetic routes remains an active area of research due to the increasing demand for this compound in both academic and industrial settings.

In conclusion, 1H-2,3-Benzoxazin-1-one, 4-(4-methylphenyl)- (CAS No. 51334-76-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.